Cas no 3973-04-4 ((2S,5R,6R)-6-2-carboxy-2-(thiophen-3-yl)acetamido-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid)

(2S,5R,6R)-6-2-carboxy-2-(thiophen-3-yl)acetamido-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid structure
3973-04-4 structure
Product name:(2S,5R,6R)-6-2-carboxy-2-(thiophen-3-yl)acetamido-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid
CAS No:3973-04-4
MF:C15H16N2O6S2
MW:384.427341461182
CID:1514663
PubChem ID:104961

(2S,5R,6R)-6-2-carboxy-2-(thiophen-3-yl)acetamido-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,6-[(carboxy-3-thienylacetyl)amino]-3,3-dimethyl-7-oxo-, (2S,5R,6R)-
    • (2S,5R,6R)-6-2-carboxy-2-(thiophen-3-yl)acetamido-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid
    • 3973-04-4
    • EN300-19997192
    • BRD-A55051145-304-03-2
    • BPBio1_001160
    • alpha -Carboxy-alpha -3-thienylmethylpenicillin
    • SCHEMBL10738099
    • (2S,5R,6R)-6-[2-carboxy-2-(thiophen-3-yl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
    • DTXSID50872491
    • Prestwick3_001067
    • CHEMBL4303301
    • BSPBio_001054
    • Inchi: InChI=1S/C15H16N2O6S2/c1-15(2)9(14(22)23)17-11(19)8(12(17)25-15)16-10(18)7(13(20)21)6-3-4-24-5-6/h3-5,7-9,12H,1-2H3,(H,16,18)(H,20,21)(H,22,23)/t7?,8-,9+,12-/m1/s1
    • InChI Key: OHKOGUYZJXTSFX-IRHHVTTKSA-N
    • SMILES: CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CSC=C3)C(=O)O)C(=O)O)C

Computed Properties

  • Exact Mass: 517.16331
  • Monoisotopic Mass: 384.04497858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 178Ų
  • XLogP3: 0.8

Experimental Properties

  • PSA: 156.43

(2S,5R,6R)-6-2-carboxy-2-(thiophen-3-yl)acetamido-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-19997192-0.05g
(2S,5R,6R)-6-[2-carboxy-2-(thiophen-3-yl)acetamido]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
3973-04-4
0.05g
$2755.0 2023-09-16

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